Cas no 52069-53-1 (methyl 2-[(cyanomethyl)thio]acetate)
![methyl 2-[(cyanomethyl)thio]acetate structure](https://ossimg.kuujia.com/scimg/52500/52069-53-1x500.png)
52069-53-1 structure
Product Name:methyl 2-[(cyanomethyl)thio]acetate
CAS No:52069-53-1
MF:C5H7NO2S
MW:145.179579973221
CID:936320
PubChem ID:2778540
Update Time:2025-04-19
methyl 2-[(cyanomethyl)thio]acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-[(cyanomethyl)thio]acetate
- methyl 2-(cyanomethylsulfanyl)acetate
- AC1MCTIY
- AG-F-77044
- CTK1G8277
- methyl 2-[(cyanomethyl)sulfanyl]acetate
- MolPort-001-764-094
- OR25148
- FS-5521
- 2-[(cyanomethyl)thio]-acetic acid methyl ester
- METHYL2-[(CYANOMETHYL)THIO]ACETATE
- SCHEMBL11590333
- DTXSID40380999
- 2-[(cyanomethyl)thio]acetic acid methyl ester
- MFCD00123068
- KCKPYKDFOFPQTB-UHFFFAOYSA-N
- DB-026633
- 52069-53-1
- AKOS008911227
-
- MDL： MFCD00123068
- Inchi： 1S/C5H7NO2S/c1-8-5(7)4-9-3-2-6/h3-4H2,1H3
- InChI Key： KCKPYKDFOFPQTB-UHFFFAOYSA-N
- SMILES： S(CC#N)CC(=O)OC
Computed Properties
- Exact Mass: 145.02000
- Monoisotopic Mass: 145.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 75.4Ų
Experimental Properties
- PSA: 75.39000
- LogP: 0.41618
methyl 2-[(cyanomethyl)thio]acetate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
methyl 2-[(cyanomethyl)thio]acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AG16965-250mg |
METHYL 2-[(CYANOMETHYL)THIO]ACETATE |
52069-53-1 | 97% | 250mg |
$219.00 | 2024-04-19 | |
| A2B Chem LLC | AG16965-1g |
METHYL 2-[(CYANOMETHYL)THIO]ACETATE |
52069-53-1 | 97% | 1g |
$344.00 | 2024-04-19 | |
| A2B Chem LLC | AG16965-5g |
METHYL 2-[(CYANOMETHYL)THIO]ACETATE |
52069-53-1 | 97% | 5g |
$888.00 | 2024-04-19 | |
| A2B Chem LLC | AG16965-25g |
METHYL 2-[(CYANOMETHYL)THIO]ACETATE |
52069-53-1 | 97% | 25g |
$2444.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651476-250mg |
Methyl 2-((cyanomethyl)thio)acetate |
52069-53-1 | 98% | 250mg |
￥917.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651476-1g |
Methyl 2-((cyanomethyl)thio)acetate |
52069-53-1 | 98% | 1g |
￥1876.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651476-5g |
Methyl 2-((cyanomethyl)thio)acetate |
52069-53-1 | 98% | 5g |
￥6048.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651476-25g |
Methyl 2-((cyanomethyl)thio)acetate |
52069-53-1 | 98% | 25g |
￥17983.00 | 2024-05-10 |
methyl 2-[(cyanomethyl)thio]acetate Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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